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Introduction

Benzotrifuroxan (BTF), also known as hexanitrosobenzene, is a powerful, high-density, and
high-energy heterocyclic organic compound.[1] It is recognized for its exceptional detonation
performance, with parameters comparable to those of HMX-based explosives.[2][3][4] As a CO-
balanced, hydrogen-free explosive, BTF offers a high detonation velocity and pressure, making
it a material of significant interest for advanced explosive formulations.[2][3] However, the
practical application of BTF has been limited by its high sensitivity to mechanical stimuli such
as impact and friction.[5]

This document provides detailed application notes and experimental protocols for the use of
Benzotrifuroxan in melt-cast explosive compositions. It focuses on strategies to mitigate its
inherent sensitivity, primarily through the incorporation of binders and the formation of
cocrystals, to develop safer, high-performance energetic materials. Melt-casting is a widely
used method for manufacturing explosive charges for various applications, including artillery
shells and warheads, due to its ability to produce dense, uniform, and crack-free charges.[6][7]
While traditionally dominated by TNT-based compositions, the integration of high-performance
materials like BTF into melt-castable formulations is a key area of research.

Properties of Benzotrifuroxan
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BTF is a crystalline solid with a high melting point and significant energetic properties. A
summary of its key characteristics is presented below.

Property Value References
Chemical Formula CeNeOs [1]
Molar Mass 252.102 g-mol—* [1]
Melting Point 195 °C [1]
Density ~1.9 g/cm?3 [5]
Detonation Velocity 8.61 km-s—1 [1]
Heat of Explosion 5903 kJ-kg—1 [1]
Impact Sensitivity (Hso) 56 cm [5]

Application Notes for BTF in Melt-Cast
Compositions

The primary challenge in utilizing BTF in melt-cast explosives is its high sensitivity. Research
has focused on two main approaches to address this: cocrystallization and the use of polymeric
binders.

Cocrystallization of BTF

Cocrystallization of BTF with less sensitive energetic materials or non-energetic molecules can
significantly reduce its sensitivity. This technique modifies the properties of energetic materials
at the molecular level without altering their chemical structure.[5]

e BTF/TNT Cocrystals: Forming a cocrystal of BTF with Trinitrotoluene (TNT) is a promising
strategy. TNT is a widely used melt-cast explosive with a low melting point and low
sensitivity.[8] A patent describes a method for preparing BTFE-TNT cocrystallized explosives,
which are reported to have good safety and detonation properties.[8]

o BTF/2-Nitroaniline (ONA) Cocrystals: A recent study demonstrated the formation of a
cocrystal of BTF with the non-energetic molecule 2-Nitroaniline (ONA).[5] This cocrystal
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exhibited a significant reduction in impact sensitivity, with the Hso value increasing from 56
cm for pure BTF to 90 cm.[5] While this desensitization comes with a slight decrease in
detonation performance, it enhances the overall safety profile of the material.[5]

BTF Compositions with Binders

The incorporation of polymeric binders is a common technique to reduce the sensitivity and
improve the mechanical properties of explosives. For BTF, several binders have been
investigated to enhance its safety and processability.

¢ Nitrocellulose (NC), Estane (Thermoplastic Polyurethane), and F2602 (Fluororubber): A
study on BTF-based composite explosives prepared via an electrostatic spray method
demonstrated that these three binders significantly improved the safety performance of BTF.
[1][2] The fluororubber F2602 was particularly effective, increasing the characteristic drop
height to over 80 cm and reducing the explosion percentage to 8%.[1] These binders also
improved the thermal stability of the BTF composites.[1]

The following table summarizes the performance of BTF with different binders.

Thermal
Impact . .
. o Explosion Explosion
Formulation Sensitivity . Reference
Critical Temp. Percentage
(Hso)
Increase
High (not
Pure BTF 56 cm (raw) N/A » [5]
specified)
BTF/NC 68.12 cm 4.21°C 24% [1]
BTF/Estane 62.34 cm 6.8 °C 24% [1]
BTF/F2602 >80 cm 9.44 °C 8% [1]

Experimental Protocols

Detailed methodologies for the preparation and characterization of BTF-based explosive
compositions are crucial for reproducible research and development.
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Protocol 1: Preparation of BTF-Based Composite
Explosives via Electrostatic Spray Method

This protocol is based on the methodology described for preparing BTF composites with NC,
Estane, and F2602 binders.[2]

Materials and Equipment:

Benzotrifuroxan (BTF), purity >98%

» Binder: Nitrocellulose (NC), Estane, or Fluororubber (F2602)

e Acetone (solvent)

o Electrostatic spray setup with a syringe pump and high-voltage power supply

e Scanning Electron Microscope (SEM)

 Differential Scanning Calorimeter (DSC)

» Impact sensitivity tester

Procedure:

o Preparation of Precursor Solution:
o Dissolve BTF in acetone to prepare a solution with a concentration of 0.1 g-mL2.
o Dissolve the chosen binder (NC, Estane, or F2602) in the BTF-acetone solution.
o Allow the solution to settle and then filter it to obtain the final precursor solution.

» Electrostatic Spraying:

o Load the precursor solution into a syringe and mount it on the syringe pump.

o Set the feed rate of the syringe pump to 0.05 mL-min—1.
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o Apply a high voltage to the needle of the syringe (e.g., negative pressure of -10.00 kV and
positive pressure of +10.17 kV).

o Collect the resulting composite explosive particles on a suitable substrate.

o Characterization:
o Morphology: Analyze the particle size and shape of the prepared composites using SEM.

o Thermal Analysis: Determine the thermal stability and decomposition characteristics of the
composites using DSC at various heating rates (e.g., 5, 10, and 20 °C-min~1).

o Impact Sensitivity: Measure the characteristic drop height (Hso) of the composites using a
standard impact sensitivity tester to evaluate their safety performance.

Protocol 2: Generalized Melt-Casting Procedure for High
Explosives (Adapted for BTF)

Due to the high melting point of BTF (195 °C), a standard steam-heated kettle is insufficient.
This generalized protocol is based on procedures for other high explosives and should be
adapted with extreme caution for BTF, requiring specialized high-temperature equipment and
remote operation.

Materials and Equipment:

Benzotrifuroxan (BTF)

o High-temperature stable binder (e.g., a compatible fluoropolymer or thermoplastic
polyurethane)

o Melt-cast kettle with high-temperature heating capability (e.g., oil-jacketed) and variable
speed agitator

e Vacuum system
e Pre-heated molds or casings

» Controlled cooling system
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» Remote operating and monitoring equipment
Procedure:
» Binder Preparation (if applicable):
o If a binder is used, it should be melted first in the kettle at the appropriate temperature.
e Melting and Mixing:
o Gradually add the BTF to the pre-heated melt-cast kettle.

o Heat the kettle to a temperature slightly above the melting point of the BTF-binder mixture
(e.g., 200-210 °C). Extreme caution is necessary due to the proximity to the
decomposition temperature of many energetic materials.

o Stir the mixture at a low speed to ensure homogeneity.
o Deaeration:

o Apply a vacuum to the kettle to remove any entrapped air or volatile impurities from the
molten explosive.

e Casting:

o Pour the molten explosive into pre-heated molds or munition casings in a continuous,
steady stream to avoid the formation of voids.

o The pouring temperature should be carefully controlled to be just above the solidification
point to minimize shrinkage.

e Cooling and Solidification:
o Transfer the filled molds to a controlled cooling environment.

o Aslow, programmed cooling cycle is crucial to prevent the formation of cracks and voids
due to thermal stresses and volume contraction upon solidification.
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 Finishing and Inspection:

o Once solidified, the explosive charge is removed from the mold (if applicable) and
inspected for defects such as cracks, voids, and density variations using non-destructive
techniques like X-ray analysis.

Safety Considerations for Melt-Casting BTF:

e High Temperature Hazard: The processing temperature for BTF is significantly higher than
for traditional melt-cast explosives like TNT. This increases the risk of accidental initiation
and requires robust temperature control and monitoring.

e Sensitivity: BTF is a sensitive explosive. All handling and processing steps should be
conducted remotely behind protective barriers.

o Material Compatibility: Ensure all equipment and materials in contact with molten BTF are
compatible and will not initiate decomposition.

o Ventilation: Adequate ventilation is necessary to handle any fumes or decomposition
products.

Visualizations
Experimental Workflow for BTF Composite Preparation
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Caption: Workflow for preparing and characterizing BTF-based composite explosives.
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Logical Relationships in BTF Formulation Development
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Caption: Factors influencing the development of BTF-based melt-cast explosives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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